Cas no 77972-87-3 (Cyclopropyl(naphthalen-1-yl)methanone)

• Product Name: Cyclopropyl(naphthalen-1-yl)methanone
• CAS No: 77972-87-3
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• MDL: MFCD17222564
• CID: 3041978
• PubChem ID: 593291
• Update Time: 2025-06-14

Cyclopropyl(naphthalen-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(naphthalen-1-yl)methanone
• CYCLOPROPYL NAPHTHYL KETONE
• cyclopropyl 1-naphthyl ketone
• DQZUXQUFBGGEHA-UHFFFAOYSA-N
• Cyclopropyl(1-naphthyl)methanone #
• Cyclopropyl naphthalen-1-ylmethanone
• EBD603071
• AK172689
• SCHEMBL11762859
• AKOS012083835
• I11034
• 77972-87-3
• CDA97287
• CS-0155986
• MFCD17222564
• DS-8132
• BCP15195

• MDL： MFCD17222564
• Inchi： 1S/C14H12O/c15-14(11-8-9-11)13-7-3-5-10-4-1-2-6-12(10)13/h1-7,11H,8-9H2
• InChI Key： DQZUXQUFBGGEHA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2C=CC=CC1=2)C1CC1

Computed Properties

• Exact Mass: 196.088815002g/mol
• Monoisotopic Mass: 196.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Cyclopropyl(naphthalen-1-yl)methanone

Comprehensive Analysis of Cyclopropyl(naphthalen-1-yl)methanone (CAS No. 77972-87-3): Properties, Applications, and Industry Insights

Cyclopropyl(naphthalen-1-yl)methanone (CAS 77972-87-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ketone derivative, featuring a naphthalene core fused with a cyclopropyl group, exhibits unique structural and electronic properties. Its molecular formula C₁₄H₁₂O and molar mass of 196.25 g/mol make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, especially for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

The compound's aromatic-nonaromatic hybrid structure contributes to its lipophilicity and planar rigidity, properties highly sought after in medicinal chemistry. Recent studies highlight its role in developing antineoplastic agents and CNS-active compounds, aligning with the growing demand for targeted cancer therapies and neurodegenerative disease treatments. The naphthyl-cyclopropyl scaffold has shown promise in modulating protein-protein interactions, a hot topic in biopharmaceutical research.

From a synthetic perspective, 77972-87-3 is typically prepared via Friedel-Crafts acylation of naphthalene with cyclopropanecarbonyl chloride. Its crystalline form (melting point 98-102°C) and moderate solubility in organic solvents like DCM and THF facilitate purification and characterization. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), critical for high-throughput screening applications.

In material science, the compound's extended π-conjugation system makes it valuable for designing organic semiconductors and OLED materials. Its fluorescence properties (λ_em ~420 nm) are being explored for bioimaging probes and sensor development, addressing the surge in demand for non-invasive diagnostic tools. The rigid bicyclic structure also enhances thermal stability, an essential factor for polymeric materials engineering.

Market trends indicate rising interest in 77972-87-3 from contract research organizations (CROs) and academic labs focusing on fragment-based drug design. The compound's RO5 compliance (Rule of Five) and lead-like properties position it as a valuable chemical building block. Suppliers now offer custom derivatization services, including isotope-labeled (e.g., ¹³C, ²H) versions for ADME studies.

Environmental and safety assessments confirm that Cyclopropyl(naphthalen-1-yl)methanone poses minimal ecological risks when handled under standard laboratory protocols. Its biodegradation profile and absence of persistent bioaccumulative toxins (PBTs) comply with REACH regulations. Proper storage recommendations include amber glass containers at 2-8°C under inert atmosphere to prevent photooxidation.

Future research directions may explore its chiral derivatives for asymmetric catalysis or enantioselective synthesis. The compound's structure-activity relationships (SAR) in modulating kinase signaling pathways represent another promising avenue, particularly for precision medicine applications. With AI-driven molecular modeling accelerating discovery, 77972-87-3 is poised to play a pivotal role in next-generation small-molecule therapeutics and functional materials.